Cas no 155170-47-1 (2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI))

2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI) structure
155170-47-1 structure
Product Name:2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI)
CAS No:155170-47-1
MF:C8H7NO2
MW:149.146682024002
CID:106883
Update Time:2023-04-02

2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(3-pyridinyl)-, (Z)- (9CI)
    • 2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI)
    • Inchi: 1S/C8H7NO2/c10-8(11)4-3-7-2-1-5-9-6-7/h1-6H,(H,10,11)/b4-3-
    • InChI Key: VUVORVXMOLQFMO-ARJAWSKDSA-N
    • SMILES: C(O)(=O)/C=C\C1=CC=CN=C1

Computed Properties

  • Exact Mass: 149.048
  • Monoisotopic Mass: 149.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2A^2
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